N-[4-(acetylamino)-2,5-dimethoxyphenyl]-3-nitrobenzamide

• IUPAC Name: N-(4-acetamido-2,5-dimethoxyphenyl)-3-nitrobenzamide
• InChI: InChI=1S/C17H17N3O6/c1-10(21)18-13-8-16(26-3)14(9-15(13)25-2)19-17(22)11-5-4-6-12(7-11)20(23)24/h4-9H,1-3H3,(H,18,21)(H,19,22)
• InChI Key: KGBLHZRMMORURV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=C(C=C1OC)NC(=O)C2=CC(=CC=C2)[N+](=O)[O-])OC
• Molecular Formula: C17H17N3O6
• Molecular Weight: 359.3 g/mol

Description

N-[4-(acetylamino)-2,5-dimethoxyphenyl]-3-nitrobenzamide, also known as CEP-33779, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications in various diseases.

Mechanism of Action

N-[4-(acetylamino)-2,5-dimethoxyphenyl]-3-nitrobenzamide inhibits the activity of the transcription factor NF-κB by binding to the IKKβ kinase subunit, which is required for the activation of NF-κB. This prevents the phosphorylation and degradation of IκBα, which normally leads to the release of NF-κB and its translocation to the nucleus to activate gene expression. By inhibiting NF-κB activity, this compound reduces the expression of genes involved in inflammation and immune response.
Biochemical and Physiological Effects:
This compound has been shown to have anti-inflammatory and anti-tumor effects in preclinical models. It reduces the expression of pro-inflammatory cytokines and chemokines, and inhibits the proliferation and survival of cancer cells. In addition, this compound has been shown to modulate the immune response by reducing the activation and proliferation of T cells and B cells.

Advantages and Limitations for Lab Experiments

N-[4-(acetylamino)-2,5-dimethoxyphenyl]-3-nitrobenzamide is a small molecule inhibitor that can be easily synthesized and has high purity. It has been extensively characterized in preclinical models and has shown promising results in reducing inflammation and tumor growth. However, its efficacy and safety in humans have not been fully evaluated, and further studies are needed to determine its potential therapeutic applications.

Future Directions

For the research on N-[4-(acetylamino)-2,5-dimethoxyphenyl]-3-nitrobenzamide include evaluating its efficacy and safety in clinical trials for various diseases, including cancer and autoimmune disorders. In addition, further studies are needed to fully understand its mechanism of action and identify potential biomarkers for patient selection and monitoring. Finally, the development of more potent and selective inhibitors of NF-κB may lead to the discovery of new therapeutic targets for the treatment of various diseases.

Scientific Research Applications

N-[4-(acetylamino)-2,5-dimethoxyphenyl]-3-nitrobenzamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and autoimmune disorders. It has been shown to inhibit the activity of the transcription factor NF-κB, which plays a key role in regulating the expression of genes involved in inflammation and immune response. Inhibition of NF-κB activity by this compound has been shown to reduce inflammation and tumor growth in preclinical models.